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G140 exerts its anti-inflammatory effects by directly targeting the catalytic activity of cGAS.[1]

The cGAS-STING pathway is a fundamental component of the innate immune system,

responsible for detecting cytosolic double-stranded DNA (dsDNA), a danger signal associated

with pathogens or cellular damage.[1][3] Upon binding to dsDNA, cGAS synthesizes the

second messenger 2',3'-cyclic GMP-AMP (2',3'-cGAMP) from ATP and GTP.[1][3] 2',3'-cGAMP

then binds to and activates STING, which is located on the endoplasmic reticulum.[1] This

activation triggers a downstream signaling cascade, leading to the phosphorylation of

Interferon Regulatory Factor 3 (IRF3) and the activation of NF-κB.[2][4] These transcription

factors then translocate to the nucleus to drive the expression of type I interferons and other

pro-inflammatory cytokines.[1][2]

G140 acts as a competitive inhibitor at the ATP/GTP binding site within the catalytic pocket of

cGAS.[3][5] By occupying this active site, G140 prevents the synthesis of 2',3'-cGAMP, thereby

halting the downstream inflammatory cascade.[1][5]

Quantitative Data on G140 Potency and Selectivity
G140 demonstrates high potency for human cGAS (h-cGAS) and significant selectivity over

murine cGAS (m-cGAS).[6][7][8][9][10] This species-specific activity is an important

consideration for the design of translational studies.[5]
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Parameter Value System Reference

IC50 (h-cGAS) 14.0 nM Biochemical Assay [6][7][8][9][10]

IC50 (m-cGAS) 442 nM Biochemical Assay [6][7][8][9][10]

IC50 (cellular) 1.70 µM
THP-1 cells (IFNB1

mRNA)
[7][11]

IC50 (cellular) 0.86 µM
Primary human

macrophages
[7]

LD50 (cellular) >100 µM THP-1 cells [6][7][11]

Signaling Pathway and Experimental Workflow
Diagrams
cGAS-STING Signaling Pathway and G140 Inhibition
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Caption: G140 inhibits the cGAS-STING pathway by blocking 2',3'-cGAMP synthesis.
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General Experimental Workflow for In Vivo G140
Administration

Experimental Setup

Treatment Protocol

Endpoint Analysis

Select Animal Model
(e.g., BALB/c mice)

Induce Inflammation
(e.g., Imiquimod for psoriasis)

Administer G140 or Vehicle
(e.g., 10 mg/kg, i.p.)

Define Treatment Schedule
(e.g., Daily)

Macroscopic Scoring of Inflammation

Measure Physical Parameters
(e.g., ear thickness)

Histological Analysis

Biomarker Analysis
(e.g., cytokine levels)
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Caption: A generalized workflow for evaluating the in vivo efficacy of G140.

Cellular cGAS Inhibition Assay Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10824762?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Culture human monocytic cell line
(e.g., THP-1)

Treat cells with varying
concentrations of G140

Stimulate cGAS with
dsDNA transfection

Incubate for a defined period
(e.g., 4 hours)

Extract total RNA

Perform qRT-PCR to quantify
IFNB1 and CXCL10 mRNA levels

Normalize data to controls and
calculate IC50 value

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10824762?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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